Cas no 6231-17-0 (6-HYDROXY-1-METHYLPYRIDIN-2-ONE)

• Product Name: 6-HYDROXY-1-METHYLPYRIDIN-2-ONE
• CAS No: 6231-17-0
• MF: C₆H₇NO₂
• MW: 125.125281572342
• CID: 5718258
• PubChem ID: 3734326
• Update Time: 2025-05-20

6-HYDROXY-1-METHYLPYRIDIN-2-ONE Chemical and Physical Properties

Names and Identifiers

• SCHEMBL11316991
• 6-hydroxy-1-methylpyridin-2(1H)-one
• 6231-17-0
• 6-HYDROXY-1-METHYLPYRIDIN-2-ONE

• Inchi： 1S/C6H7NO2/c1-7-5(8)3-2-4-6(7)9/h2-4,8H,1H3
• InChI Key： CVAZDCDOEJRQCX-UHFFFAOYSA-N
• SMILES： OC1=CC=CC(N1C)=O

Computed Properties

• Exact Mass: 125.047678466g/mol
• Monoisotopic Mass: 125.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 6-HYDROXY-1-METHYLPYRIDIN-2-ONE

Properties and Applications of 6-Hydroxy-1-methylpyridin-2-one (CAS No 6231-17-0)

6-Hydroxy-1-methylpyridin-2-one, identified by its Chemical Abstracts Service (CAS) number 6231-17-0, is a heterocyclic organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyridinone class, characterized by a pyridine ring substituted with hydroxyl and methyl groups. Its unique structural features make it a valuable intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents.

The molecular structure of 6-Hydroxy-1-methylpyridin-2-one consists of a six-membered aromatic ring containing nitrogen, with hydroxyl (-OH) and methyl (-CH₃) substituents at the 2nd and 1st positions, respectively. This arrangement imparts distinct chemical properties, including moderate solubility in polar organic solvents and reactivity that allows for further functionalization. The presence of both electron-donating hydroxyl and methyl groups enhances its participation in hydrogen bonding and coordination chemistry, making it a versatile building block in medicinal chemistry.

In recent years, 6-Hydroxy-1-methylpyridin-2-one has been extensively studied for its potential applications in drug discovery. Its scaffold is reminiscent of several natural products and pharmacophores known for their bioactivity. One of the most compelling areas of research involves its role as a precursor in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The pyridinone core is particularly relevant in this context, as it mimics transition-state analogs that can bind to ATP pockets in protein kinases.

Recent advancements in computational chemistry have further highlighted the significance of 6-Hydroxy-1-methylpyridin-2-one. Molecular docking studies have demonstrated its binding affinity to various therapeutic targets, including enzymes involved in metabolic pathways and receptors mediating pain perception. These findings have spurred interest in designing derivatives of this compound with enhanced selectivity and potency. For instance, modifications at the hydroxyl or methyl positions can alter electronic distributions, influencing interactions with biological macromolecules.

Moreover, 6-Hydroxy-1-methylpyridin-2-one has found utility in the development of antimicrobial agents. The structural motif is present in several known antibiotics, suggesting its role in disrupting bacterial cell wall synthesis or interfering with essential metabolic processes. Researchers are exploring its derivatives as potential candidates against drug-resistant strains of bacteria, addressing a critical global health challenge.

The synthesis of 6-Hydroxy-1-methylpyridin-2-one typically involves multi-step organic reactions starting from readily available pyridine derivatives. Catalytic hydrogenation and oxidation reactions are commonly employed to introduce the hydroxyl and methyl groups at appropriate positions. Advances in green chemistry have also led to more sustainable synthetic routes, minimizing waste and energy consumption while maintaining high yields.

In industrial applications, 6-Hydroxy-1-methylpyridin-2-one serves as an intermediate for fine chemicals and specialty materials. Its reactivity allows for further derivatization into more complex molecules used in fragrances, dyes, and polymers. The demand for high-purity forms of this compound has driven innovations in purification techniques, such as crystallization under controlled conditions or chromatographic methods tailored to its specific properties.

From a regulatory perspective, 6-Hydroxy-1-methylpyridin-2-one is classified as a chemical substance requiring standard handling protocols due to its potential reactivity. While it does not fall under hazardous or restricted categories, proper storage conditions—such as temperature control and protection from moisture—are essential to preserve its integrity during handling and transport.

The future prospects for 6-Hydroxy-1-methylpyridin-2-one are promising, with ongoing research uncovering new applications across multiple domains. As drug discovery continues to evolve towards more targeted therapies, compounds like this one will remain indispensable tools for medicinal chemists seeking innovative solutions to complex biological challenges.